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Compound of Interest

Compound Name:
Methyl 4-(dimethylamino)-3-

hydroxybenzoate

CAS No.: 1194720-88-1

Cat. No.: B2674450

Get Quote

Executive Summary
This guide provides an in-depth technical analysis of the mass spectrometry (MS)

fragmentation patterns of Methyl 4-(dimethylamino)-3-hydroxybenzoate (MW 195.22 Da), a

critical intermediate and potential impurity in the synthesis of benzoate-derived

pharmaceuticals (e.g., Tafamidis analogues).

We compare the performance of Electron Ionization (EI) versus Electrospray Ionization (ESI) in

structural elucidation and differentiate this compound from its structural isomers (e.g., methyl 3-

(dimethylamino)-4-hydroxybenzoate) and non-methylated analogues. The analysis

demonstrates that while EI provides a rich structural fingerprint suitable for library matching,

ESI-MS/MS offers superior sensitivity for trace impurity profiling in complex biological matrices.
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Property Specification

Compound Name Methyl 4-(dimethylamino)-3-hydroxybenzoate

Molecular Formula C₁₀H₁₃NO₃

Exact Mass 195.0895 Da

Structure
Methyl ester (C1), Hydroxyl (C3),

Dimethylamino (C4)

Key Application
Synthesis intermediate; Impurity in local

anesthetics and transthyretin stabilizers.

Analytical Challenge: Distinguishing the 3-hydroxy-4-dimethylamino substitution pattern from its

4-hydroxy-3-dimethylamino isomer is critical, as the position of the hydroxyl group significantly

influences biological activity and metabolic stability.

Methodology: Experimental Protocols
To ensure reproducibility, the following protocols define the conditions under which the

comparative data was generated/predicted.

Protocol A: Gas Chromatography-Mass Spectrometry
(EI)

System: Agilent 7890B GC / 5977B MSD.

Column: HP-5ms Ultra Inert (30 m × 0.25 mm, 0.25 µm).

Inlet: Splitless, 250°C.

Oven: 60°C (1 min) → 20°C/min → 300°C (5 min).

Ion Source: Electron Impact (EI), 70 eV, 230°C.

Scan Range: 40–400 m/z.
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Protocol B: Liquid Chromatography-Tandem Mass
Spectrometry (ESI)

System: Thermo Q-Exactive Orbitrap or Sciex Triple Quad 6500+.

Column: C18 Reverse Phase (2.1 × 100 mm, 1.7 µm).

Mobile Phase: (A) 0.1% Formic Acid in Water; (B) 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 95% B over 10 min.

Ion Source: HESI-II, Positive Mode (+3.5 kV).

Collision Energy (CID): Stepped NCE 20, 35, 50 eV.

Fragmentation Analysis: The "Performance"
Comparison
This section details the specific fragmentation pathways observed or predicted based on

McLafferty rearrangement rules and charge localization theory.

Electron Ionization (EI) – Structural Fingerprinting
In EI (70 eV), the radical cation [M]⁺• is formed.[1][2][3][4][5] The fragmentation is driven by the

stability of the aromatic system and the elimination of the ester alkoxy group.

Molecular Ion (M⁺, m/z 195): Prominent due to the stable aromatic ring.

Base Peak (m/z 164): Loss of the methoxy radical (•OCH₃, -31 Da) to form the stable

acylium ion [R-C≡O]⁺. This is characteristic of methyl esters.

Secondary Fragment (m/z 136): Loss of the carbomethoxy group (•COOCH₃, -59 Da) or

sequential loss of CO from the m/z 164 ion.

Amine-Driven Loss (m/z 180): Loss of a methyl radical (•CH₃, -15 Da) from the

dimethylamino group. This "alpha-cleavage" equivalent is diagnostic for N,N-

dimethylanilines.
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Electrospray Ionization (ESI) – Soft Ionization
In ESI (+), the protonated molecule [M+H]⁺ is the precursor. Fragmentation (CID) is dominated

by even-electron neutral losses.

Precursor ([M+H]⁺, m/z 196): High intensity, minimal in-source fragmentation.

Primary Product (m/z 164): Loss of Methanol (CH₃OH, -32 Da). Note the difference from EI:

ESI favors neutral loss of MeOH over the radical loss of •OCH₃.

Secondary Product (m/z 136): Subsequent loss of CO (-28 Da) from the m/z 164 ion.

Diagnostic Ion (m/z 151): Loss of dimethylamine (HNMe₂, -45 Da) is possible but less

favorable than ester cleavage due to the strong electron-donating nature of the nitrogen,

which often retains the proton.

Visualization: Fragmentation Pathways[6][8][9]
The following diagram illustrates the divergent pathways between the Hard Ionization (EI) and

Soft Ionization (ESI) techniques, highlighting the critical diagnostic ions.

Electron Ionization (EI) Electrospray Ionization (ESI)

[M]+• m/z 195
(Radical Cation)

m/z 180
[M - CH3]+

- •CH3 (15)

m/z 164
[M - OMe]+ (Acylium)

- •OCH3 (31)

[M+H]+ m/z 196
(Protonated)

m/z 164
[M+H - MeOH]+

- MeOH (32)

m/z 178
[M+H - H2O]+

- H2O (18)

m/z 136
[M - COOMe]+

- CO (28)

m/z 136
[164 - CO]+

- CO (28)
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Caption: Comparative fragmentation tree showing the radical-driven pathways in EI (blue)

versus the neutral-loss pathways in ESI (green).

Comparative Performance: Target vs. Analogues
To validate the identity of Methyl 4-(dimethylamino)-3-hydroxybenzoate, it must be

distinguished from its common analogues. The table below summarizes the key mass spectral

differences.

Table 1: Diagnostic Ion Comparison[9]

Feature Target Compound

Isomer: Methyl 3-

(dimethylamino)-4-

hydroxybenzoate

Analogue: Methyl 4-

amino-3-

hydroxybenzoate

Precursor (ESI) m/z 196.1 m/z 196.1 m/z 168.1

Key Neutral Loss -32 Da (MeOH) -32 Da (MeOH) -32 Da (MeOH)

Amine Fragment
m/z 180 (Loss of

Methyl from NMe₂)

m/z 180 (Loss of

Methyl from NMe₂)

Absent (Primary

amine cannot lose

methyl)

Ortho Effect
Weak/Absent (OH is

meta to Ester)

Strong (OH is para to

Ester; NMe₂ is meta)

Weak (Similar to

target)

Distinguishing Factor

Ratio of m/z 180/164

is typically lower than

isomer due to steric

hindrance of 3-OH on

4-NMe₂.

Higher m/z 180

intensity; NMe₂ at pos

3 is less sterically

crowded.

Mass shift (-28 Da)

confirms lack of N-

methylation.

Expert Insight: The primary challenge is distinguishing the target from its positional isomer.

While MS/MS fragments are identical in mass (m/z 164, 136), the relative abundance differs.

The 3-hydroxy group in the target compound can hydrogen bond with the 4-dimethylamino

group, stabilizing the protonated amine and altering the fragmentation kinetics compared to the

isomer where the groups are reversed or separated.
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For Impurity Profiling: Use LC-ESI-MS/MS in Multiple Reaction Monitoring (MRM) mode.

Monitor the transition 196 → 164 (Quantifier) and 196 → 136 (Qualifier).

For Structural Confirmation: Use GC-EI-MS. The presence of the m/z 180 peak (M-15)

confirms the dimethylamino moiety, while the m/z 164 peak confirms the methyl ester.

Isomer Resolution: If MS alone is insufficient to distinguish the 3-OH/4-NMe₂ from 4-OH/3-

NMe₂ isomers, chromatographic separation is required. The target compound (3-OH)

typically elutes earlier on C18 columns due to intramolecular H-bonding reducing its polarity

compared to the isomer.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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